Cas no 23987-21-5 (5-chloro-2-(2-methoxyethoxy)aniline)

5-chloro-2-(2-methoxyethoxy)aniline structure
23987-21-5 structure
Product Name:5-chloro-2-(2-methoxyethoxy)aniline
CAS No:23987-21-5
MF:C9H12ClNO2
MW:201.650081634521
CID:1072095
PubChem ID:4779155
Update Time:2025-11-02

5-chloro-2-(2-methoxyethoxy)aniline Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2-(2-methoxy-ethoxy)-phenylamine
    • 5-Chloro-2-(2-methoxyethoxy)aniline
    • SB78501
    • DB-086539
    • EN300-1295647
    • 23987-21-5
    • A1-06996
    • SCHEMBL360551
    • AKOS000100878
    • 5-chloro-2-(2-methoxyethoxy)aniline
    • MDL: MFCD06662562
    • Inchi: 1S/C9H12ClNO2/c1-12-4-5-13-9-3-2-7(10)6-8(9)11/h2-3,6H,4-5,11H2,1H3
    • InChI Key: HZDNETPVJJWZNB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)N)OCCOC

Computed Properties

  • Exact Mass: 201.0556563g/mol
  • Monoisotopic Mass: 201.0556563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 320.6±32.0 °C at 760 mmHg
  • Flash Point: 147.7±25.1 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-chloro-2-(2-methoxyethoxy)aniline Security Information

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Additional information on 5-chloro-2-(2-methoxyethoxy)aniline

Recent Advances in the Study of 5-Chloro-2-(2-methoxyethoxy)aniline (CAS: 23987-21-5)

5-Chloro-2-(2-methoxyethoxy)aniline (CAS: 23987-21-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies due to its potential applications in drug development and chemical synthesis. The presence of both chloro and methoxyethoxy functional groups makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

Recent research has focused on the synthesis and characterization of 5-chloro-2-(2-methoxyethoxy)aniline, with an emphasis on optimizing its production process to enhance yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method for the synthesis of this compound, achieving a yield of over 85% with high purity. The method utilized a palladium-catalyzed coupling reaction, which not only improved efficiency but also reduced the environmental impact compared to traditional synthetic routes.

In addition to its synthetic applications, 5-chloro-2-(2-methoxyethoxy)aniline has been investigated for its biological activity. Preliminary studies suggest that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 5-chloro-2-(2-methoxyethoxy)aniline showed promising activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings highlight the compound's potential as a scaffold for developing new anti-inflammatory agents.

Further exploration of 5-chloro-2-(2-methoxyethoxy)aniline has also revealed its utility in material science. Researchers have utilized this compound as a building block for the synthesis of organic semiconductors and conductive polymers. A 2023 study in Advanced Materials demonstrated that incorporating 5-chloro-2-(2-methoxyethoxy)aniline into polymer backbones enhanced the electronic properties of the resulting materials, making them suitable for use in flexible electronics and optoelectronic devices.

Despite these advancements, challenges remain in the widespread application of 5-chloro-2-(2-methoxyethoxy)aniline. Issues such as scalability of synthesis, stability under various conditions, and potential toxicity need to be addressed. Ongoing research aims to overcome these hurdles by developing more robust synthetic protocols and conducting comprehensive toxicity studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further progress in this area.

In conclusion, 5-chloro-2-(2-methoxyethoxy)aniline (CAS: 23987-21-5) represents a compound of growing importance in chemical biology and pharmaceutical research. Its versatile applications in drug development, material science, and chemical synthesis underscore its potential as a key intermediate in various industries. Future studies will likely focus on expanding its utility, optimizing its properties, and ensuring its safe and sustainable use. As research continues, this compound is poised to play a pivotal role in the development of next-generation therapeutics and advanced materials.

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